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Compound of Interest

Compound Name: Indacaterol-d3

Cat. No.: B8091949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Indacaterol-d3, a deuterated internal standard essential for the accurate quantification of

Indacaterol. This document is intended for researchers, scientists, and professionals involved

in drug development, offering detailed information on suppliers, analytical methodologies, and

experimental workflows.

Commercial Suppliers and Availability of
Indacaterol-d3
Indacaterol-d3 is available from a range of specialized chemical suppliers. The following table

summarizes the key information for sourcing this compound. Please note that pricing is often

available upon request and may vary based on quantity and purity.
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Supplier
Product/Catalo
g No.

CAS No. Purity
Available Unit
Sizes

Cayman

Chemical
28886[1] 2699828-16-3[1]

≥99% deuterated

forms (d1-d3)[1]

[2]

Inquire

Clearsynth CS-P-08974[3] 2699828-16-3[3]
98.80% by

HPLC[3]
Inquire

Simson Pharma

Limited
I600012[4] 2699828-16-3[4] Inquire Inquire

MedChemExpres

s
HY-14299S[5] 2699828-16-3 Inquire Inquire

Axios Research AR-I03491[6] 2699828-16-3[6] Inquire Inquire

CymitQuimica 4Z-I-065010[7] 2699828-16-3 Inquire

5mg, 10mg,

25mg, 50mg,

100mg[7]

Analytical Application: Quantification of Indacaterol
in Human Plasma by LC-MS/MS
Indacaterol-d3 is primarily utilized as an internal standard (IS) in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the precise and accurate quantification of

Indacaterol in biological matrices, such as human plasma.[1] The use of a stable isotope-

labeled internal standard like Indacaterol-d3 is crucial for correcting for matrix effects and

variations in sample processing and instrument response.

Experimental Protocol: Quantification of Indacaterol in
Human Plasma
This protocol is a representative example synthesized from established analytical methods.[8]

[9]

1. Sample Preparation (Liquid-Liquid Extraction)
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Pipette 1 mL of human plasma into a clean 10 mL test tube.

Spike the plasma sample with a known concentration of Indacaterol-d3 working solution

(internal standard).

Add 400 μL of 25% formic acid to the plasma sample.

Add 4 mL of ethyl acetate as the extraction solvent.

Vortex the mixture for 60 seconds to ensure thorough mixing.

Centrifuge the sample at 4000 rpm for 5 minutes at 5°C to separate the organic and aqueous

layers.

Carefully transfer the supernatant (organic layer) to a new tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 200 μL of the mobile phase (e.g., water-methanol, 30:70,

v/v).[8][9]

2. Chromatographic Conditions (HPLC)

Column: Reprosil 100 C18 (150 x 4.6 mm, 5 µm) or equivalent.[8]

Mobile Phase: A mixture of acetonitrile and 30 mM phosphate buffer (pH 3.5) (30:70, v/v).[10]

Flow Rate: 1 mL/min.[8][9]

Injection Volume: 5 µL.[8][9]

Column Temperature: 35°C.

3. Mass Spectrometric Conditions (MS/MS)

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).
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Mass Transitions:

Indacaterol: m/z 393.3 → 173.2[8]

Indacaterol-d3 (IS): The precursor ion will be shifted by +3 Da (m/z 396.3), and the

product ion may be the same or a similarly stable fragment. The exact transition should be

optimized.

Instrument Parameters: Optimize parameters such as declustering potential, collision energy,

and entrance potential for both analyte and internal standard.

Workflow for Indacaterol Quantification

Sample Preparation Analysis Data Processing

Plasma Sample Spike with Indacaterol-d3 (IS) Acidify (Formic Acid) Liquid-Liquid Extraction (Ethyl Acetate) Evaporate to Dryness Reconstitute in Mobile Phase LC SeparationInject MS/MS Detection (MRM) Quantification (Analyte/IS Ratio)

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Indacaterol in plasma using

Indacaterol-d3 as an internal standard, from sample preparation to data analysis.

Signaling Pathway of Indacaterol
Indacaterol is a long-acting β2-adrenergic receptor (β2-AR) agonist.[1] Its mechanism of action

involves the stimulation of β2-adrenergic receptors, leading to the activation of adenylyl

cyclase, an increase in intracellular cyclic AMP (cAMP) levels, and subsequent relaxation of

bronchial smooth muscle.
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Caption: Simplified signaling pathway of Indacaterol, a β2-adrenergic receptor agonist.
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This technical guide provides essential information for researchers and drug development

professionals working with Indacaterol and its deuterated analog. For specific pricing,

availability, and detailed technical data sheets, it is recommended to contact the suppliers

directly. The provided experimental protocol serves as a robust starting point for developing

and validating a quantitative bioanalytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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